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Oberadilol Oberadilol
Brand Name: Vulcanchem
CAS No.: 114856-44-9
VCID: VC0051362
InChI: InChI=1S/C25H30ClN5O3/c1-16-10-23(33)30-31-24(16)17-5-8-20(9-6-17)28-15-25(2,3)29-13-21(32)14-34-22-11-19(26)7-4-18(22)12-27/h4-9,11,16,21,28-29,32H,10,13-15H2,1-3H3,(H,30,33)
SMILES: CC1CC(=O)NN=C1C2=CC=C(C=C2)NCC(C)(C)NCC(COC3=C(C=CC(=C3)Cl)C#N)O
Molecular Formula: C25H30ClN5O3
Molecular Weight: 484 g/mol

Oberadilol

CAS No.: 114856-44-9

Main Products

VCID: VC0051362

Molecular Formula: C25H30ClN5O3

Molecular Weight: 484 g/mol

Oberadilol - 114856-44-9

CAS No. 114856-44-9
Product Name Oberadilol
Molecular Formula C25H30ClN5O3
Molecular Weight 484 g/mol
IUPAC Name 4-chloro-2-[2-hydroxy-3-[[2-methyl-1-[4-(4-methyl-6-oxo-4,5-dihydro-1H-pyridazin-3-yl)anilino]propan-2-yl]amino]propoxy]benzonitrile
Standard InChI InChI=1S/C25H30ClN5O3/c1-16-10-23(33)30-31-24(16)17-5-8-20(9-6-17)28-15-25(2,3)29-13-21(32)14-34-22-11-19(26)7-4-18(22)12-27/h4-9,11,16,21,28-29,32H,10,13-15H2,1-3H3,(H,30,33)
Standard InChIKey SHAJOALCPZUGLR-UHFFFAOYSA-N
SMILES CC1CC(=O)NN=C1C2=CC=C(C=C2)NCC(C)(C)NCC(COC3=C(C=CC(=C3)Cl)C#N)O
Canonical SMILES CC1CC(=O)NN=C1C2=CC=C(C=C2)NCC(C)(C)NCC(COC3=C(C=CC(=C3)Cl)C#N)O
PubChem Compound 3047798
Last Modified Nov 11 2021
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